B1580322 ALGAL LYOPHILIZED CELLS (U-D)

ALGAL LYOPHILIZED CELLS (U-D)

Cat. No.: B1580322
M. Wt: NA
Attention: For research use only. Not for human or veterinary use.
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Description

ALGAL LYOPHILIZED CELLS (U-D, 98%) are freeze-dried algal cells uniformly labeled with deuterium (²H), a stable isotope of hydrogen. These cells are synthesized through advanced isotopic enrichment processes, replacing >98% of hydrogen atoms with deuterium . They serve as critical tools in metabolic studies, nuclear magnetic resonance (NMR) spectroscopy, and as certified reference materials (CRMs) for analytical method validation . Their lyophilized form ensures long-term stability and ease of reconstitution for experimental use .

Properties

Molecular Weight

 NA

Purity

 98%

Origin of Product

 United States

Comparison with Similar Compounds

Key Distinctions

  • Deuterium (U-D) vs. Carbon-13 (U-13C):

    • Deuterium’s higher mass (²H vs. ¹H) enables distinct NMR spectral shifts, ideal for tracking hydrogen-rich molecules like lipids .
    • Carbon-13 is preferred for tracing metabolic pathways involving CO₂ fixation or carbohydrate synthesis due to its natural scarcity (1.1% abundance) .

  • Deuterium (U-D) vs. Nitrogen-15 (U-15N):

    • ¹⁵N labels are critical for studying nitrogen-heavy biomolecules (e.g., proteins, DNA), whereas U-D is optimal for lipid or hydrogen-bonding analyses .

  • Combination Products (e.g., U-13C + U-15N + U-D):

    • Multi-labeled variants (e.g., CDNLM-2496-PK) allow simultaneous tracking of carbon, nitrogen, and hydrogen pathways in complex systems, such as microbial consortia or multi-tissue metabolomics .

Product Specifications and Availability

Product Code (Example) Isotopic Label(s) Purity Packaging Sizes Supplier Examples
DLM-2066-1 U-D, 98% 98% 1 g, 5 g Cambridge Isotope Laboratories, Shanghai Laion Biotechnology
CLM-2065-1 U-13C, 98%+ 98%+ 0.5 g, 1 g Cambridge Isotope Laboratories
NLM-2162-PK U-15N, 96–99% 96–99% 1 g Multiple distributors
CDNLM-2496-PK U-13C + U-D + U-15N 97–99% 1 g Specialty chemical suppliers

Research and Industry Use Cases

  • NMR Spectroscopy: U-D-labeled cells reduce spectral overlap in ¹H NMR, enhancing resolution for lipid profiling .
  • Mass Spectrometry: U-13C and U-15N enable precise quantification of metabolic intermediates in flux analysis .
  • Environmental Analysis: U-D serves as a CRM for detecting algal biomass in water quality studies .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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